Cas no 397290-64-1 (ethyl 2-4-(pyrrolidine-1-sulfonyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate)

• Product Name: ethyl 2-4-(pyrrolidine-1-sulfonyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate
• CAS No: 397290-64-1
• MF: C₂₃H₂₈N₂O₅S₂
• MW: 476.608823776245
• CID: 6453240
• Update Time: 2025-10-22

ethyl 2-4-(pyrrolidine-1-sulfonyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-4-(pyrrolidine-1-sulfonyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate
• 4H-Cyclohepta[b]thiophene-3-carboxylic acid, 5,6,7,8-tetrahydro-2-[[4-(1-pyrrolidinylsulfonyl)benzoyl]amino]-, ethyl ester

• Inchi： 1S/C23H28N2O5S2/c1-2-30-23(27)20-18-8-4-3-5-9-19(18)31-22(20)24-21(26)16-10-12-17(13-11-16)32(28,29)25-14-6-7-15-25/h10-13H,2-9,14-15H2,1H3,(H,24,26)
• InChI Key： VFBVLYZFGRVKFY-UHFFFAOYSA-N
• SMILES： C12CCCCCC=1C(C(OCC)=O)=C(NC(=O)C1=CC=C(S(N3CCCC3)(=O)=O)C=C1)S2

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• pka: 11.92±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes

Additional information on ethyl 2-4-(pyrrolidine-1-sulfonyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate

Research Brief on Ethyl 2-4-(pyrrolidine-1-sulfonyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate (CAS: 397290-64-1)

The compound ethyl 2-4-(pyrrolidine-1-sulfonyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate (CAS: 397290-64-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of this compound, which combines a cycloheptabthiophene core with a pyrrolidine-1-sulfonyl benzamido moiety. This combination is believed to confer enhanced binding affinity and selectivity towards specific biological targets. Preliminary in vitro studies have demonstrated its efficacy in modulating key signaling pathways involved in inflammation and cancer progression.

The synthesis of ethyl 2-4-(pyrrolidine-1-sulfonyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate has been optimized in recent publications, with a focus on improving yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These methodological advancements are critical for ensuring reproducibility in further pharmacological studies.

In terms of biological activity, the compound has shown promising results in preclinical models. For instance, it has been reported to inhibit the activity of certain kinases implicated in tumor growth. Additionally, its anti-inflammatory properties have been explored in cellular assays, where it demonstrated the ability to suppress pro-inflammatory cytokines. These findings suggest its potential as a multi-target therapeutic agent.

Despite these encouraging results, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring various formulation strategies to enhance its pharmacokinetic profile. Furthermore, detailed toxicological assessments are underway to evaluate its safety for clinical use.

In conclusion, ethyl 2-4-(pyrrolidine-1-sulfonyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate represents a promising candidate in the field of medicinal chemistry. Its unique structural attributes and demonstrated biological activities make it a valuable subject for further research. Continued efforts in optimizing its pharmacological properties will be essential for translating these findings into clinical applications.